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Compound Focus: Vatalanib Succinate

CAS No.: 212142-18-2

Cat. No.: S005124

Get Quote

Handling & Storage Specifications

The table below summarizes the key handling information for vatalanib succinate from supplier data sheets.

Property Specification
Source /
Reference

Recommended
Storage

Store at -20°C [1] [2] [3] Supplier Data

Sheets

Physical Form Lyophilized (freeze-dried) powder [3] Supplier Data

Sheets

Light Sensitivity Protect from light [3] Supplier Data

Sheets

Solution Stability Stable for 3 months once dissolved, when stored at

-20°C [3]

Supplier Data

Sheets

Solubility Soluble in DMSO (e.g., 20 mg/mL [3]) and water [1] Supplier Data

Sheets
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Property Specification
Source /
Reference

Molecular Weight 464.9 g/mol (for the succinate salt) [1] Supplier Data

Sheets

Purity ≥98% [1] [2] Supplier Data

Sheets

Stability Considerations & Best Practices

Understanding the chemical and pharmacokinetic properties of a compound is crucial for designing stable

experimental conditions.

Pharmacokinetic Autoinduction: Clinical studies have identified that vatalanib exhibits time-
dependent clearance, meaning it can induce its own metabolism. Its oral clearance increased by

2.3-fold from the first dose to steady state in patients [4]. While this is an in vivo observation, it
highlights that the compound is susceptible to enzymatic degradation processes, reinforcing the need

for strict environmental control in vitro.
Solution Handling:

Stock Solutions: Prepare stock solutions in a high-quality, anhydrous DMSO. Aliquot the stock
solution into single-use vials immediately after preparation to minimize freeze-thaw cycles,

which can degrade the compound and introduce water [3].
Aqueous Dilutions: When diluting the DMSO stock into aqueous buffers for assays, be aware

that the compound may precipitate over time. It is recommended to prepare fresh working
dilutions for each experiment.

Inert Gas Purging (Recommended Practice): Although not explicitly stated in the search results,
the standard practice for storing solutions of oxygen- or moisture-sensitive compounds is under an

inert atmosphere.
Dissolve the lyophilized powder in the appropriate solvent.

Aliquot the solution into amber vials or clear vials wrapped in aluminum foil to protect from light.
Purge the headspace of each vial with dry argon or nitrogen gas for 1-2 minutes before

tightly sealing the cap. This displaces oxygen and moisture, which can cause oxidation and
hydrolysis.

Store the purged aliquots at -20°C or -80°C for long-term storage.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.rndsystems.com/products/vatalanib-succinate_5680
https://www.rndsystems.com/products/vatalanib-succinate_5680
https://www.medchemexpress.com/vatalanib-succinate.html?srsltid=AfmBOop_2Nm0ceJ8sm9dX-VGRPfozbd2TGjDBa-97-rY2pSUcUbJKm7G
https://pmc.ncbi.nlm.nih.gov/articles/PMC4243874/
https://www.cellsignal.com/products/activators-inhibitors/vatalanib/12998?srsltid=AfmBOooHpWQyf6RkPafDBFJi68aae0DKHRFbKJqjhKtmxASTu8z_NMi3
https://www.smolecule.com/products/s005124?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Troubleshooting Guide

Here are solutions to common issues researchers might face.

Problem Potential Cause Solution & Preventive Action

Precipitation in
aqueous buffers

Low solubility at working
concentration; degradation

over time.

• Re-optimize dilution protocol. • Ensure stock
solution is fresh and properly stored. • Use a co-

solvent like cyclodextrins if compatible with the
assay.

Loss of activity in
cell-based assays

Compound degradation in
solution; multiple freeze-

thaw cycles.

• Prepare fresh aliquots from powder. • Avoid
freeze-thaw cycles of stock solution. • Confirm

storage conditions (-20°C, protected from light).

High background or
inconsistent results

Contaminated stock

solution; degraded
compound.

• Use sterile techniques. • Start a fresh aliquot for

each experiment. • Verify the pH and composition
of assay buffers.

Frequently Asked Questions (FAQs)

Q1: What is the shelf-life of the lyophilized powder? While an exact expiration date is batch-specific, one

supplier states the lyophilized powder is stable for 24 months when stored desiccated at -20°C and protected

from light [3]. Always refer to the Certificate of Analysis (CoA) for your specific batch.

Q2: Can I use vatalanib succinate for in vivo studies? Yes, vatalanib has been used in numerous in vivo

models and clinical trials, administered orally [5] [6] [7]. The succinate salt form is typically used to improve

solubility for formulation.

Q3: Why is protection from light necessary? Many organic compounds, especially those with complex

aromatic ring systems like vatalanib, can undergo photochemical degradation (photolysis) when exposed to

light, leading to loss of potency and generation of impurities [3].

Experimental Workflow for Stable Preparation
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For your convenience, here is a standardized workflow to ensure the compound's stability from the moment

you receive it.

Start: Receive Lyophilized Powder

1. Centrifuge Vial
Ensure powder is at vial bottom

2. Equilibrate to Room Temp
Prevent condensation

3. Reconstitute in Purged Solvent
(e.g., DMSO)

4. Aliquot into Working Vials

5. Purge Headspace with Inert Gas
(Argon/Nitrogen)

6. Seal Vials and Label
Include date, concentration, batch

7. Store at -20°C
Protected from light

Ready for Experimental Use
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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